tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate

• IUPAC Name: tert-butyl 4-(acetylsulfanylmethyl)azepane-1-carboxylate
• InChI: InChI=1S/C14H25NO3S/c1-11(16)19-10-12-6-5-8-15(9-7-12)13(17)18-14(2,3)4/h12H,5-10H2,1-4H3
• InChI Key: RCAPQKUCPXWJNW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC1CCCN(CC1)C(=O)OC(C)(C)C
• Molecular Formula: C14H25NO3S
• Molecular Weight: 287.42 g/mol

Description

Tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate (TBAS) is an organic compound that has recently gained attention due to its potential applications in the field of scientific research. TBAS is a small molecule that has been found to have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Scientific Research Applications

Tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate has been found to have a wide range of applications in scientific research. It has been used as a model compound for studying the effects of various drugs on biological systems. In addition, it has been used to study the effects of various environmental pollutants on biological systems. It has also been used to study the effects of various hormones on biological systems.

Mechanism of Action

The mechanism of action of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate is not fully understood. However, it is believed that tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate binds to certain proteins in the cell, which then triggers a cascade of biochemical reactions. These reactions are thought to be responsible for the biological effects of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate.
Biochemical and Physiological Effects
tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate has been found to have a wide range of biochemical and physiological effects. It has been found to have antiviral, anti-inflammatory, and anticancer activities. In addition, it has been found to have anti-apoptotic, anti-angiogenic, and anti-proliferative effects.

Advantages and Limitations for Lab Experiments

Tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate has several advantages for use in lab experiments. It is a small molecule, which makes it easy to study and manipulate. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate is toxic and should be handled with caution.

Future Directions

The potential applications of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate are vast and there are many future directions that can be explored. Some of these include further research into the mechanisms of action of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate, development of new synthetic methods for producing tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate, and exploration of new applications of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate in scientific research. Additionally, further research into the effects of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate on different biological systems could lead to the development of new therapeutic agents. Finally, further research into the toxicology of tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate could lead to improved safety protocols for handling the compound.

Synthesis Methods

Tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate can be synthesized from the reaction of tert-butyl 4-methylazepane-1-carboxylate and thioglycolic acid. The reaction occurs in the presence of a base, such as sodium hydroxide, and a catalyst, such as an acid. This reaction produces a tert-butyl 4-[(acetylsulfanyl)methyl]azepane-1-carboxylate, which can then be purified by recrystallization.